Cas no 904271-18-7 (2-(benzenesulfonyl)-1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one)

• Product Name: 2-(benzenesulfonyl)-1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one
• CAS No: 904271-18-7
• MF: C₁₉H₁₉N₃O₃S₂
• MW: 401.502461671829
• CID: 6065649
• PubChem ID: 7254438
• Update Time: 2025-05-19

2-(benzenesulfonyl)-1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one
• 2-(benzenesulfonyl)-1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• F2536-1572
• 2-(benzenesulfonyl)-1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-one
• 1-(4-(benzo[d]thiazol-2-yl)piperazin-1-yl)-2-(phenylsulfonyl)ethanone
• AKOS002065259
• 2-{4-[(phenylsulfonyl)acetyl]piperazin-1-yl}-1,3-benzothiazole
• 904271-18-7

• Inchi： 1S/C19H19N3O3S2/c23-18(14-27(24,25)15-6-2-1-3-7-15)21-10-12-22(13-11-21)19-20-16-8-4-5-9-17(16)26-19/h1-9H,10-14H2
• InChI Key： XENBQYBHZZOZTB-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC3=CC=CC=C3S2)CC1)CS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 401.08678382g/mol
• Monoisotopic Mass: 401.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(benzenesulfonyl)-1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one

Professional Introduction to Compound with CAS No 904271-18-7 and Product Name: 2-(benzenesulfonyl)-1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one

Compound with the CAS number 904271-18-7 and the product name 2-(benzenesulfonyl)-1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular framework of this compound integrates several key pharmacophoric elements, including a benzenesulfonyl group, a piperazine moiety, and a 1,3-benzothiazole scaffold, which collectively contribute to its unique chemical and biological properties.

The benzenesulfonyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability. Its presence in this compound suggests a potential role in modulating enzyme activity and receptor interactions. Furthermore, the piperazine ring is another critical pharmacophoric element that is frequently incorporated into drug molecules due to its ability to facilitate hydrogen bonding and improve solubility. The combination of these features makes this compound an intriguing candidate for further investigation.

The 1,3-benzothiazole scaffold is a heterocyclic compound that has been extensively studied for its diverse biological activities. This moiety is known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. Its integration into the molecular structure of this compound suggests that it may possess similar therapeutic potential. The synergistic interaction between the benzenesulfonyl, piperazine, and 1,3-benzothiazole groups could lead to novel mechanisms of action that are not observed with individual components.

Recent advancements in computational chemistry have enabled the use of sophisticated molecular modeling techniques to predict the biological activity of compounds like this one. These techniques have been instrumental in identifying potential drug candidates by evaluating their binding affinity to target proteins and enzymes. The structural features of 2-(benzenesulfonyl)-1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one have been modeled using docking studies, which have revealed promising interactions with various biological targets. These interactions include enzymes involved in metabolic pathways and receptors associated with neurological disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the benzenesulfonyl group is typically achieved through sulfonylation reactions, while the incorporation of the piperazine moiety often involves reductive amination or nucleophilic substitution reactions. The final step involves coupling the 1,3-benzothiazole scaffold through condensation reactions with appropriate precursors. Each step must be carefully optimized to minimize side reactions and maximize the formation of the desired product.

In vitro studies have begun to explore the biological activity of this compound across various therapeutic areas. Initial experiments have shown promising results in modulating enzyme activity associated with central nervous system disorders. The interactions between the benzenesulfonyl, piperazine, and 1,3-benzothiazole groups appear to enhance binding affinity to specific receptors, leading to potential therapeutic effects. Additionally, preliminary toxicity studies suggest that this compound exhibits low toxicity at relevant concentrations, making it a favorable candidate for further development.

The field of drug discovery is rapidly evolving with the advent of new technologies such as CRISPR gene editing and artificial intelligence-driven drug design. These advancements are accelerating the identification and optimization of novel drug candidates like 2-(benzenesulfonyl)-1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one. By leveraging these technologies, researchers can more efficiently explore the structural space of potential drug molecules and identify those with optimal pharmacokinetic properties.

Future research directions for this compound include exploring its mechanism of action in greater detail through biochemical assays and cellular studies. Additionally, investigating its potential as an intermediate in larger synthetic schemes could open up new avenues for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing these studies and translating laboratory findings into clinical applications.

The integration of computational modeling with experimental validation has become a cornerstone of modern drug discovery. By combining these approaches, researchers can more rapidly identify promising candidates and reduce the time required for drug development. The case of 2-(benzenesulfonyl)-1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylethan-1-one exemplifies how interdisciplinary approaches can lead to significant advancements in pharmaceutical chemistry.

In conclusion,2-(benzenesulfonyl)-1-4-(1,3-benzothiazol-2-yl)piperazin-1-ylenethanone (CAS No 904271-18) represents a promising candidate for further investigation in medicinal chemistry. Its unique molecular structure combines several key pharmacophoric elements that suggest potential therapeutic applications across multiple disease areas. With continued research and development,this compound has the potential to contribute significantly to advancements in drug discovery.